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Compound of Interest

Compound Name:
ethyl 2-methyl-5-nitro-1H-pyrrole-

3-carboxylate

CAS No.: 106840-79-3

Cat. No.: B012193 Get Quote

A Critical Prerequisite for Research: Accurate Compound Identification

In the realm of scientific research and drug development, the precise identification of a

chemical compound is the foundational step upon which all subsequent experimentation is

built. The Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier

assigned to every chemical substance, ensuring unambiguous identification and preventing the

costly and time-consuming errors that can arise from confusion between different compounds

with similar names or structures.

Our initial investigation into the requested topic of "suppliers and price of CAS 106840-79-3 for

research" revealed that the provided CAS number, 106840-79-3, does not correspond to a

recognized substance in major chemical databases, including the authoritative CAS

REGISTRY®. This indicates that the CAS number is likely incorrect due to a typographical

error or refers to a substance that is not publicly cataloged.

Therefore, this guide will first address the critical importance of verifying a CAS number and

provide a procedural outline for researchers to ensure they are sourcing the correct material.

Following this, we will present an exemplary technical guide for a well-characterized research

compound to illustrate the depth of information that can be compiled once a valid chemical

identity is established.
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Part 1: The Imperative of CAS Number Verification
Before any procurement or experimental work is initiated, it is essential to verify the CAS

number of the compound of interest. An incorrect CAS number can lead to the purchase of the

wrong chemical, invalidating experimental results and potentially posing safety risks.

Workflow for CAS Number Verification
Below is a systematic workflow for researchers to validate a CAS number and find the correct

chemical identifier.
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Caption: Workflow for Verifying a Chemical's CAS Number.
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Part 2: Exemplar Technical Guide: Wortmannin (CAS
19545-26-7)
Please note: The following information is provided as an illustrative example of a technical

guide for a valid research chemical, Wortmannin. It is NOT related to the queried CAS 106840-

79-3.

Introduction to Wortmannin
Wortmannin (CAS 19545-26-7) is a potent, selective, and irreversible inhibitor of

phosphoinositide 3-kinases (PI3Ks). Originally isolated from the fungus Penicillium

funiculosum, it has become an indispensable tool in cell biology and cancer research for

dissecting the PI3K-Akt/PKB signaling pathway. Its mechanism of action involves the covalent

modification of a conserved lysine residue in the ATP-binding site of the p110 catalytic subunit

of PI3K.

Suppliers and Pricing for Research Grade Wortmannin
The price of research-grade Wortmannin can vary based on purity, quantity, and supplier. It is

crucial to obtain a certificate of analysis (CoA) to ensure the identity and purity of the

purchased compound.

Supplier
Catalog
Number
(Example)

Purity Quantity
Estimated
Price (USD)

Sigma-Aldrich W1628 ≥98% (HPLC) 1 mg $150 - $200

Cayman

Chemical
10010591 ≥98% 1 mg $120 - $170

Tocris Bioscience 1232 >98% 1 mg $140 - $190

Santa Cruz

Biotech
sc-201423 ≥98% 1 mg $130 - $180

Note: Prices are estimates as of early 2026 and are subject to change. Researchers should

obtain current quotes directly from suppliers.
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Experimental Protocols
a) Preparation of Stock Solutions

Wortmannin is typically soluble in organic solvents such as DMSO.

Reconstitution: To prepare a 10 mM stock solution, dissolve 1 mg of Wortmannin (M.W.

428.44 g/mol ) in 233.4 µL of high-purity DMSO.

Aliquoting: Aliquot the stock solution into smaller volumes (e.g., 10-20 µL) in amber vials to

minimize freeze-thaw cycles and light exposure.

Storage: Store the aliquots at -20°C for short-term use (weeks) or at -80°C for long-term

storage (months).

b) In Vitro Kinase Assay for PI3K Inhibition

This protocol provides a general framework for assessing the inhibitory activity of Wortmannin

on PI3K.

Reaction Buffer: Prepare a kinase reaction buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM

MgCl₂, 1 mM DTT).

Enzyme and Substrate: In a 96-well plate, add recombinant PI3K enzyme and its substrate,

phosphatidylinositol (PI), to the reaction buffer.

Inhibitor Addition: Add varying concentrations of Wortmannin (prepared by diluting the DMSO

stock in the reaction buffer) to the wells. Include a DMSO-only control.

Initiate Reaction: Start the kinase reaction by adding ATP (radiolabeled [γ-³²P]ATP is often

used for detection).

Incubation: Incubate the plate at 30°C for a specified time (e.g., 20-30 minutes).

Termination and Detection: Stop the reaction and quantify the phosphorylated product to

determine the extent of inhibition.

Signaling Pathway and Mechanism of Action
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Wortmannin's primary target is the PI3K enzyme, a critical node in a signaling pathway that

regulates cell growth, proliferation, survival, and motility.
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of Wortmannin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.cas.org/cas-data/cas-registry
https://pubchem.ncbi.nlm.nih.gov/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1134763/
https://www.benchchem.com/product/b012193#suppliers-and-price-of-cas-106840-79-3-for-research
https://www.benchchem.com/product/b012193#suppliers-and-price-of-cas-106840-79-3-for-research
https://www.benchchem.com/product/b012193#suppliers-and-price-of-cas-106840-79-3-for-research
https://www.benchchem.com/product/b012193#suppliers-and-price-of-cas-106840-79-3-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b012193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

